3,4-dihydroisoquinolin-2(1H)-yl(oxo)acetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3,4-dihydroisoquinolin-2(1H)-yl(oxo)acetic acid is a useful research compound. Its molecular formula is C11H11NO3 and its molecular weight is 205.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Reactivity and Derivative Formation : 3,4-Dihydroisoquinoline, a related compound, reacts with ethyl cyanoacetate and other CH-acidic compounds to form various derivatives, including 1,2,3,4-tetrahydroisoquinoline derivatives (Ziegler, Leitner, & Sterk, 1978).
Synthesis of Antimicrobial Agents : A novel series of 4-benzylidene-2-((1-phenyl-3,4-dihydroisoquinoline-2(1H)-yl)methyl)oxazol-5(4H)-one derivatives, which show potential as antimicrobial agents, have been synthesized from 1,2,3,4-tetrahydroisoquinoline (Rao et al., 2020).
Formation of Diverse Compounds : Ethyl esters of various acids, including [(1H-indazol-3-yl)oxy]acetic acid, have been isolated from reactions involving 1H-indazol-3-ol and ethyl chloroacetate, showcasing the compound's versatility in forming diverse molecules (Bonanomi & Palazzo, 1977).
Aminoalkyl-Functionalized 4-Arylquinolines Synthesis : A new approach for synthesizing aminoalkyl-functionalized 4-arylquinolines via the Friedländer reaction has been developed, utilizing 2-(3,4-dihydroisoquinolin-1-yl)anilines, showcasing the utility in organic synthesis (Rozhkova et al., 2020).
Synthesis of Spiro Compounds : The synthesis of functionalized spiro[indene-2,1′-pyrrolo[2,1-a]isoquinoline]s through visible-light-catalyzed oxidative [3+2] cycloaddition reactions involving 3,4-dihydroisoquinolin-2-yl derivatives demonstrates its role in advanced organic synthesis (Jiang et al., 2017).
Study of Antithyroid Properties : Research has been conducted on the synthesis of compounds like 1H-2-oxo-3-(coumarin-3-yl)-4-hydroxyquinolines, derived from esters related to 3,4-dihydroisoquinolin-2(1H)-yl(oxo)acetic acid, to study their effect on thyroid function (Ukrainets et al., 1997).
Calpain Inhibitors Study : Derivatives of (3-sec-butyl-2,3-dihydroisoquinolin-4-ylidene)acetic acid, closely related to the compound , have been studied for their role as calpain inhibitors, potentially useful in therapeutic applications (Alonso et al., 2010).
Cytotoxicity Studies : Novel annulated dihydroisoquinoline heterocycles have been synthesized and evaluated for their cytotoxicity against various cancer cell lines, demonstrating potential applications in cancer research (Saleh et al., 2020).
Future Directions
Mechanism of Action
Target of Action
The primary target of 3,4-dihydroisoquinolin-2(1H)-yl(oxo)acetic acid is the Peroxisome proliferator-activated receptor delta . This receptor plays a crucial role in the regulation of cellular metabolism and inflammatory responses.
Mode of Action
The compound interacts with its target by binding to the active site of the receptor. The carboxylate group of the compound occupies the oxyanion hole in the enzyme, while the sulfonamide provides the correct twist to allow the dihydroisoquinoline to bind in an adjacent hydrophobic pocket .
Biochemical Pathways
It is known that the activation of the peroxisome proliferator-activated receptor delta can influence various metabolic pathways, including lipid metabolism and glucose homeostasis .
Properties
IUPAC Name |
2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-oxoacetic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11NO3/c13-10(11(14)15)12-6-5-8-3-1-2-4-9(8)7-12/h1-4H,5-7H2,(H,14,15) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZMNZNDCBLFJOSX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC2=CC=CC=C21)C(=O)C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11NO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60396855 |
Source
|
Record name | 3,4-dihydroisoquinolin-2(1H)-yl(oxo)acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60396855 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
205.21 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
603097-44-5 |
Source
|
Record name | 3,4-dihydroisoquinolin-2(1H)-yl(oxo)acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60396855 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.